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Compound of Interest

Compound Name: 3-Hydroxybenzaldehyde oxime

CAS No.: 139336-66-6

Cat. No.: B160891

Get Quote

This guide provides a comprehensive technical overview of 3-hydroxybenzaldehyde oxime, a

molecule of significant interest to researchers, scientists, and professionals in drug

development. From its historical context to its synthesis and diverse applications, this

document is structured to deliver field-proven insights and robust technical data.

Section 1: Discovery and Historical Context
The history of 3-hydroxybenzaldehyde oxime is intrinsically linked to the development of

organic chemistry in the 19th century. Its precursor, 3-hydroxybenzaldehyde, was first

synthesized in the early 1800s as chemists began to explore the derivatives of aromatic

compounds.[1] However, the synthesis of its corresponding oxime had to await the discovery of

hydroxylamine.

Hydroxylamine (NH₂OH) was first prepared as hydroxylammonium chloride in 1865 by the

German chemist Wilhelm Clemens Lossen.[2] This discovery was a critical milestone, as it

provided the necessary reagent to convert aldehydes and ketones into oximes.[2] The term
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"oxime" itself, a combination of "oxygen" and "imine," was coined in the 19th century to

describe this new class of compounds.[3]

While a singular, celebrated publication marking the "discovery" of 3-hydroxybenzaldehyde
oxime is not apparent in the historical record, its synthesis would have been a logical and

straightforward extension of the chemical knowledge of the late 19th century. Following the

work on benzaldehyde oxime and its derivatives, such as that documented by Charles M.

Luxmoore in 1896, the preparation of substituted benzaldehyde oximes, including the 3-

hydroxy isomer, would have been considered a routine derivatization.

The primary synthetic route, the condensation of an aldehyde with hydroxylamine, remains the

classical and most common method for preparing oximes.[3] This straightforward reaction

allowed for the creation of a vast library of oxime derivatives for various scientific investigations.

Section 2: Synthesis and Molecular Characteristics
3-Hydroxybenzaldehyde oxime is a white to pale yellow crystalline solid. Its molecular

structure, featuring a hydroxyl group and an oxime moiety on a benzene ring, gives it unique

chemical properties that are leveraged in various applications.

Physicochemical Properties
Property Value Source

Molecular Formula C₇H₇NO₂ [4]

Molecular Weight 137.14 g/mol [4]

CAS Number 22241-18-5 [4]

Synthesis Protocol
The most common and efficient method for the synthesis of 3-hydroxybenzaldehyde oxime is

the reaction of 3-hydroxybenzaldehyde with hydroxylamine hydrochloride in the presence of a

mild base.[5]

Experimental Protocol: Synthesis of 3-Hydroxybenzaldehyde Oxime
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Reagent Preparation: In a round-bottom flask, dissolve 3-hydroxybenzaldehyde (1

equivalent) in ethanol.

Addition of Hydroxylamine: To the stirred solution, add hydroxylamine hydrochloride (1.2

equivalents) followed by sodium acetate (1.3 equivalents). The sodium acetate acts as a

base to neutralize the HCl released from the hydroxylamine hydrochloride.

Reaction: Stir the mixture at room temperature for 6 hours. The progress of the reaction can

be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, concentrate the mixture under reduced pressure to

remove the ethanol.

Extraction: Extract the residue with anhydrous ether (3x).

Washing and Drying: Wash the combined organic layers with saturated brine and dry over

anhydrous sodium sulfate (Na₂SO₄).

Isolation: Filter the solution and evaporate the solvent under reduced pressure to yield 3-
hydroxybenzaldehyde oxime as a colorless oil or solid. A typical yield for this reaction is

approximately 96.3%.[5]

The causality behind this experimental design lies in the nucleophilic addition of hydroxylamine

to the carbonyl carbon of the aldehyde, followed by dehydration to form the C=N double bond

of the oxime. Ethanol is a suitable solvent as it dissolves the reactants and is easily removed.

Sodium acetate is a sufficiently weak base to deprotonate the hydroxylamine hydrochloride

without causing unwanted side reactions.
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Synthesis workflow for 3-Hydroxybenzaldehyde Oxime.

Section 3: Spectroscopic Characterization
The structural elucidation of 3-hydroxybenzaldehyde oxime is confirmed through various

spectroscopic techniques.

Infrared (IR) Spectroscopy: Oximes exhibit characteristic bands in their IR spectra. Key

absorptions for 3-hydroxybenzaldehyde oxime include those for the O-H stretch (around

3600 cm⁻¹), the C=N stretch (around 1665 cm⁻¹), and the N-O stretch (around 945 cm⁻¹).[3]

Mass Spectrometry (MS): The mass spectrum provides information about the molecular

weight and fragmentation pattern of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

crucial for confirming the connectivity of atoms within the molecule.

Section 4: Applications in Research and Drug
Development
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The chemical structure of 3-hydroxybenzaldehyde oxime, with its phenolic hydroxyl and

oxime groups, makes it a versatile molecule with several important applications.

Metal Ion Chelation and Coordination Chemistry
The ortho positioning of the hydroxyl and oxime groups allows 3-hydroxybenzaldehyde
oxime to act as a bidentate or tridentate ligand, forming stable complexes with various metal

ions. This property is utilized in:

Hydrometallurgy: For the selective extraction of metal ions.

Analytical Chemistry: In the determination of metal ion concentrations.

Materials Science: As a building block for coordination compounds and metal-organic

frameworks (MOFs) with potential catalytic and magnetic properties.

Intermediate in Pharmaceutical and Agrochemical
Synthesis
3-Hydroxybenzaldehyde oxime serves as a valuable intermediate in the synthesis of more

complex molecules with biological activity.[1]

Bioactive Heterocycles: It is a precursor for the synthesis of various heterocyclic compounds.

Antimicrobial and Antioxidant Agents: The oxime moiety is present in a number of

compounds with demonstrated antimicrobial and antioxidant properties.

Drug Discovery: Its derivatives are being investigated for various therapeutic applications.

For instance, O-benzyl oxime derivatives of hydroxybenzaldehydes have been studied as

dual-acting agents targeting aldose reductase and oxidative stress, which are implicated in

diabetic complications.
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Applications of 3-Hydroxybenzaldehyde Oxime.

Section 5: Future Outlook
3-Hydroxybenzaldehyde oxime continues to be a relevant molecule in both academic and

industrial research. Its utility as a versatile building block in organic synthesis, particularly for

the creation of novel pharmaceutical agents, ensures its continued importance. Future

research will likely focus on the development of new synthetic methodologies that are more

environmentally friendly ("green chemistry") and the exploration of its derivatives for new

therapeutic targets. The inherent chelating ability of this compound also suggests potential for

further investigation in sensor technology and environmental remediation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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